Cas no 1208075-10-8 (4-Bromo-2-(trifluoromethyl)benzenethiol)

4-Bromo-2-(trifluoromethyl)benzenethiol is a specialized aromatic thiol compound featuring both bromo and trifluoromethyl substituents on the benzene ring. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in cross-coupling reactions, nucleophilic substitutions, and as a building block for pharmaceuticals and agrochemicals. The presence of the thiol (–SH) group allows for further functionalization, while the electron-withdrawing trifluoromethyl and bromo groups enhance its utility in designing complex molecules. Its stability and well-defined reactivity profile make it a preferred intermediate for researchers working on sulfur-containing compounds or fluorinated aromatic systems. Suitable for controlled environments due to its sensitivity.

4-Bromo-2-(trifluoromethyl)benzenethiol structure

1208075-10-8 structure

Product Name:4-Bromo-2-(trifluoromethyl)benzenethiol

CAS No:1208075-10-8

MF:C₇H₄BrF₃S

MW:257.070870399475

MDL:MFCD12026125

CID:4577446

Update Time:2025-11-02

4-Bromo-2-(trifluoromethyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-(trifluoromethyl)benzenethiol
- MDL： MFCD12026125
- Inchi： 1S/C7H4BrF3S/c8-4-1-2-6(12)5(3-4)7(9,10)11/h1-3,12H
- InChI Key： XBPGBNVNPXUGPS-UHFFFAOYSA-N
- SMILES： C1(S)=CC=C(Br)C=C1C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 1

4-Bromo-2-(trifluoromethyl)benzenethiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB470184-1 g	4-Bromo-2-trifluoromethyl-benzenethiol; .	1208075-10-8		1g	€452.00	2023-07-18
TRC	B117625-500mg	4-Bromo-2-(trifluoromethyl)benzenethiol	1208075-10-8		500mg	$ 505.00	2022-06-07
TRC	B117625-1000mg	4-Bromo-2-(trifluoromethyl)benzenethiol	1208075-10-8		1g	$ 835.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1215907-1g	4-Bromo-2-(trifluoromethyl)benzenethiol	1208075-10-8	98%	1g	￥3452.00	2024-08-09
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD556785-1g	4-Bromo-2-(trifluoromethyl)benzenethiol	1208075-10-8	97%	1g	￥2702.0	2023-04-05
abcr	AB470184-5 g	4-Bromo-2-trifluoromethyl-benzenethiol; .	1208075-10-8		5g	€1,448.40	2023-07-18
Oakwood	037881-5g	4-Bromo-2-trifluoromethylbenzenethiol	1208075-10-8		5g	$1534.00	2023-09-16
Ambeed	A682325-1g	4-Bromo-2-(trifluoromethyl)benzenethiol	1208075-10-8	97%	1g	$398.0	2024-04-25
abcr	AB470184-1g	4-Bromo-2-trifluoromethyl-benzenethiol, 95%; .	1208075-10-8	95%	1g	€452.00	2025-04-22
abcr	AB470184-5g	4-Bromo-2-trifluoromethyl-benzenethiol, 95%; .	1208075-10-8	95%	5g	€1448.40	2025-04-22

4-Bromo-2-(trifluoromethyl)benzenethiol Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Bromo-2-(trifluoromethyl)benzenethiol

4-Bromo-2-(trifluoromethyl)benzenethiol (CAS No. 1208075-10-8): A Comprehensive Overview

4-Bromo-2-(trifluoromethyl)benzenethiol (CAS No. 1208075-10-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique bromine and trifluoromethyl substituents, offers a versatile platform for various chemical transformations. Its molecular formula is C₇H₄BrF₃S, and it is widely recognized for its role as a building block in synthetic chemistry.

The 4-Bromo-2-(trifluoromethyl)benzenethiol structure features a thiol group (-SH), which makes it highly reactive in nucleophilic substitution reactions. This property is particularly valuable in the synthesis of sulfur-containing compounds, which are prevalent in many biologically active molecules. Researchers and chemists often seek this compound for its ability to introduce both bromine and trifluoromethyl groups into target molecules, enhancing their electronic and steric properties.

One of the most common queries related to 4-Bromo-2-(trifluoromethyl)benzenethiol is its synthetic applications. This compound is frequently used in the preparation of heterocyclic compounds, which are crucial in drug discovery. For instance, it serves as a precursor in the synthesis of thioethers and sulfides, which are key intermediates in the development of antiviral and anticancer agents. The presence of the trifluoromethyl group also imparts enhanced metabolic stability to the resulting molecules, a feature highly sought after in medicinal chemistry.

In addition to its pharmaceutical applications, 4-Bromo-2-(trifluoromethyl)benzenethiol is also employed in the agrochemical industry. The bromine atom in the compound facilitates further functionalization, making it a valuable intermediate for the synthesis of pesticides and herbicides. Its ability to act as a ligand in catalytic systems further expands its utility in industrial processes.

The physical and chemical properties of 4-Bromo-2-(trifluoromethyl)benzenethiol are another area of interest. The compound typically appears as a pale yellow to colorless liquid or solid, depending on the purity and storage conditions. It is soluble in common organic solvents such as dichloromethane, ethanol, and acetone, but exhibits limited solubility in water. These properties make it easy to handle in laboratory settings and scalable for industrial production.

Recent trends in chemical research highlight the growing demand for fluorinated compounds, and 4-Bromo-2-(trifluoromethyl)benzenethiol is no exception. The trifluoromethyl group is known to improve the bioavailability and lipophilicity of molecules, making them more effective in biological systems. This has led to an increase in searches for trifluoromethyl-containing building blocks, with this compound being a prime example.

Safety and handling of 4-Bromo-2-(trifluoromethyl)benzenethiol are also critical considerations. While the compound is not classified as highly hazardous, standard laboratory precautions should be observed. Proper ventilation, the use of personal protective equipment (PPE), and adherence to Material Safety Data Sheet (MSDS) guidelines are recommended to ensure safe usage.

In conclusion, 4-Bromo-2-(trifluoromethyl)benzenethiol (CAS No. 1208075-10-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, including the bromine and trifluoromethyl groups, make it a valuable tool for synthetic chemists. As research into fluorinated compounds and sulfur-containing molecules continues to grow, the relevance of this compound is expected to rise, further solidifying its position in the chemical industry.